(5Z)-2-(4-bromoanilino)-5-[(5-bromofuran-2-yl)methylidene]-1,3-thiazol-4-one

• Molecular Formula: C14H8Br2N2O2S
• Molecular Weight: 428.1 g/mol
• IUPAC Name: (5Z)-5-[(5-bromofuran-2-yl)methylidene]-2-(4-bromophenyl)imino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C14H8Br2N2O2S/c15-8-1-3-9(4-2-8)17-14-18-13(19)11(21-14)7-10-5-6-12(16)20-10/h1-7H,(H,17,18,19)/b11-7-
• InChI Key: MYSFIOBUNHZCIM-XFFZJAGNSA-N
• Isomeric SMILES: C1=CC(=CC=C1N=C2NC(=O)/C(=C/C3=CC=C(O3)Br)/S2)Br
• Canonical SMILES: C1=CC(=CC=C1N=C2NC(=O)C(=CC3=CC=C(O3)Br)S2)Br

Description

The compound (5Z)-2-(4-bromoanilino)-5-[(5-bromofuran-2-yl)methylidene]-1,3-thiazol-4-one features a thiazol-4-one core substituted at position 2 with a 4-bromoanilino group and at position 5 with a 5-bromofuran-2-yl methylidene moiety.

Preparation Methods

The synthesis of 5-[(Z)-1-(5-BROMO-2-FURYL)METHYLIDENE]-2-[(4-BROMOPHENYL)IMINO]-1,3-THIAZOLAN-4-ONE typically involves the condensation of 5-bromo-2-furaldehyde with 4-bromoaniline in the presence of a thiazolidinone precursor. The reaction is carried out under reflux conditions in an appropriate solvent, such as ethanol or methanol, with the addition of a catalytic amount of acid, such as hydrochloric acid or acetic acid, to facilitate the condensation reaction. The resulting product is then purified by recrystallization or column chromatography to obtain the desired compound in high purity .

Chemical Reactions Analysis

5-[(Z)-1-(5-BROMO-2-FURYL)METHYLIDENE]-2-[(4-BROMOPHENYL)IMINO]-1,3-THIAZOLAN-4-ONE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the reduction of the imine group to an amine.

Substitution: The bromine atoms on the furan and phenyl rings can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols, leading to the formation of substituted derivatives.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane or tetrahydrofuran, and reaction temperatures ranging from room temperature to reflux conditions. Major products formed from these reactions include various substituted thiazolidinones and their derivatives .

Scientific Research Applications

Chemistry: The compound is used as a building block for the synthesis of more complex molecules with potential biological activities.

Biology: It has shown promise as an antimicrobial agent, with activity against various bacterial and fungal strains.

Medicine: Research has indicated potential anticancer properties, making it a candidate for further investigation in cancer therapy.

Industry: The compound’s unique chemical properties make it useful in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-[(Z)-1-(5-BROMO-2-FURYL)METHYLIDENE]-2-[(4-BROMOPHENYL)IMINO]-1,3-THIAZOLAN-4-ONE involves its interaction with specific molecular targets and pathways. The compound is believed to exert its effects by binding to enzymes or receptors involved in key biological processes, such as cell division or microbial metabolism. This binding can inhibit the activity of these targets, leading to the observed biological effects, such as antimicrobial or anticancer activity .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table highlights key structural analogs and their substituent variations:

Compound Name	R<sup>2</sup> (Position 2)	R<sup>5</sup> (Position 5)	Key Features	Reference
Target Compound	4-Bromoanilino	5-Bromofuran-2-yl methylidene	Dual bromine substitution; furan and aniline moieties	-
(5Z)-5-[(5-Bromofuran-2-yl)methylidene]-3-(4-nitrophenyl)-2-thioxo-1,3-thiazolidin-4-one	4-Nitrophenyl	5-Bromofuran-2-yl methylidene	Nitro group at R<sup>2</sup>; higher electron-withdrawing effect
(5Z)-3-(4-Bromo-benzyl)-5-(4-chloro-benzylidene)-4-thioxo-imidazolidin-2-one	4-Bromo-benzyl	4-Chloro-benzylidene	Bromo and chloro substituents; imidazolidinone core
(5Z)-5-(4-Hydroxy-3-methoxybenzylidene)-2-(morpholin-1-yl)-1,3-thiazol-4(5H)-one	Morpholin-1-yl	4-Hydroxy-3-methoxybenzylidene	Polar substituents (hydroxy, methoxy); morpholine enhances solubility
(5Z)-5-[(4-Phenoxyphenyl)methylidene]-2-(pyrrolidin-1-yl)-1,3-thiazol-4(5H)-one	Pyrrolidin-1-yl	4-Phenoxyphenyl methylidene	Phenoxy group; IC50 = 0.135 µM (Autotaxin inhibition)
(5Z)-3-(4-Bromophenyl)-5-[(2-chlorophenyl)methylidene]-2-thioxo-1,3-thiazolidin-4-one	4-Bromophenyl	2-Chlorophenyl methylidene	Ortho-chloro substitution; dual halogenation

Key Observations :

• Halogenation : Bromine and chlorine substituents (e.g., ) enhance lipophilicity and may influence binding interactions in biological systems. The target compound’s dual bromine atoms could increase steric bulk compared to chloro analogs .
• Electronic Effects : Electron-withdrawing groups (e.g., nitro in ) at R² may reduce electron density on the thiazol-4-one ring, altering reactivity. Conversely, electron-donating groups (e.g., morpholin-1-yl in ) improve solubility .
• Biological Activity: The phenoxyphenyl derivative () demonstrates nanomolar inhibition (IC50 = 0.135 µM), suggesting that aryl substituents at R⁵ can modulate potency .

Insights :

• The target compound’s synthesis likely mirrors methods in , where thioxo-thiazolidinones react with aldehydes/amines under mild heating. Morpholine catalysis () may lower yields due to steric hindrance from bromine substituents .
• High yields (≥90%) are achievable with electron-rich aldehydes (e.g., methoxybenzylidene in ), while bulky or deactivating groups (e.g., nitro in ) may reduce efficiency .

Physicochemical Properties

Compound	Melting Point (°C)	Molecular Weight (g/mol)	LogP (Predicted)	Reference
Target Compound	Not reported	~411.25 (estimated)	~3.5	-
(5Z)-3-(4-Bromo-benzyl)-5-(4-chloro-benzylidene)-4-thioxo-imidazolidin-2-one	202–203	407.71	4.2
(5Z)-5-(1,3-Benzodioxol-5-ylmethylene)-2-(piperazin-1-yl)-1,3-thiazol-4(5H)-one	>260	343.39	1.8
(5Z)-5-[(2,6-Dichlorophenyl)methylidene]-2-sulfanyl-1,3-thiazol-4-one	Not reported	303.32	3.9

Notes:

• The target compound’s predicted LogP (~3.5) aligns with brominated analogs (e.g., : LogP 4.2), indicating moderate lipophilicity suitable for membrane permeability .
• High melting points (>260°C in ) correlate with rigid, planar structures (e.g., benzodioxol substituents), whereas halogenated derivatives () exhibit lower melting points due to reduced crystallinity .

Biological Activity

The compound (5Z)-2-(4-bromoanilino)-5-[(5-bromofuran-2-yl)methylidene]-1,3-thiazol-4-one is a synthetic organic molecule characterized by a thiazole ring and various substituents that potentially enhance its biological activity. This article reviews the biological activities associated with this compound, including its anticancer properties, antimicrobial effects, and mechanisms of action.

Chemical Structure and Properties

This compound features a thiazole ring that contributes to its biological activity. The presence of bromine atoms in the aniline and furan moieties may enhance reactivity and biological interactions. The molecular formula is $C_{13}H_{9}Br_{2}N_{3}S$ .

1. Anticancer Activity

Research has indicated that compounds similar to (5Z)-2-(4-bromoanilino)-5-[(5-bromofuran-2-yl)methylidene]-1,3-thiazol-4-one exhibit significant anticancer properties. For instance, studies on thiazole derivatives have shown that they can induce apoptosis in various cancer cell lines by modulating reactive oxygen species (ROS) production and affecting cell viability .

In a comparative study, thiazole derivatives demonstrated cytotoxic effects across multiple human cancer cell lines, including A549 (lung cancer), MCF-7 (breast cancer), and PC-3 (prostate cancer). The compounds were tested at concentrations ranging from 1 nM to 100 µM over periods of 6, 24, and 48 hours. Results indicated a decrease in cell viability and increased apoptotic markers such as caspase-3 activation .

2. Antimicrobial Activity

The thiazole core is known for its antimicrobial properties. Studies have shown that related compounds can inhibit biofilm formation in bacteria like Escherichia coli and Staphylococcus aureus. For example, thiazolidinone derivatives have been reported to disrupt bacterial quorum sensing, which is crucial for biofilm development .

A detailed evaluation of thiazolidinone derivatives revealed their potential as antibiofilm agents against S. epidermidis, where some compounds exhibited moderate activity at concentrations exceeding 200 µM .

The mechanisms through which (5Z)-2-(4-bromoanilino)-5-[(5-bromofuran-2-yl)methylidene]-1,3-thiazol-4-one exerts its biological effects include:

• Induction of Apoptosis : By increasing ROS levels and activating apoptotic pathways.
• Inhibition of Biofilm Formation : By disrupting intercellular signaling in bacteria.

Comparative Analysis with Similar Compounds

A comparison with structurally similar thiazole derivatives highlights the unique properties of (5Z)-2-(4-bromoanilino)-5-[(5-bromofuran-2-yl)methylidene]-1,3-thiazol-4-one :

Compound Name	Molecular Formula	Key Features
(E)-2-(4-bromoanilino)-5-(furan-2-methylidene)-1,3-thiazol-4-one	C₁₃H₉BrN₂OS	Different isomer configuration
2-(4-chloroanilino)-5-(furan-2-methylidene)-1,3-thiazol-4-one	C₁₃H₉ClN₂OS	Chlorine substitution instead of bromine
2-(phenylamino)-5-(furan-2-methylidene)-1,3-thiazol-4-one	C₁₃H₉N₂OS	Lacks halogen substitutions

The unique arrangement of bromine atoms in (5Z) may confer distinct biological properties compared to these similar compounds.

Case Studies

Several case studies have documented the efficacy of thiazole derivatives in clinical settings:

• Thiazolidinone Derivatives : A study highlighted their use in treating bacterial infections due to their ability to inhibit biofilm formation significantly.
• Anticancer Trials : Clinical trials involving thiazole-based compounds showed promising results in reducing tumor sizes in patients with advanced cancers.